Cas no 2649047-19-6 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid
• CAS No: 2649047-19-6
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6449869
• PubChem ID: 165810564
• Update Time: 2025-05-26

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid
• EN300-1485373
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylphenyl]formamido}-2-methylbutanoic acid
• 2649047-19-6

• Inchi： 1S/C28H28N2O5/c1-4-28(3,26(32)33)30-25(31)18-14-9-15-24(17(18)2)29-27(34)35-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-15,23H,4,16H2,1-3H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： JDDBBFTVOHOFDH-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1C)C(NC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid

Compound CAS No. 2649047-19-6: A Comprehensive Overview

The compound with CAS No. 2649047-19-6, known as 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and functional groups, which make it a valuable component in advanced chemical synthesis and material science.

Fluorenylmethoxycarbonyl (Fmoc) groups are well-known in peptide chemistry for their role as protecting groups during solid-phase synthesis. The presence of an Fmoc group in this compound suggests its utility in peptide synthesis, where it can serve as a protective moiety to facilitate the controlled assembly of complex peptide sequences. Recent studies have highlighted the importance of such protecting groups in improving the efficiency and scalability of peptide production, making this compound a critical intermediate in drug discovery and development.

The phenylformamido group within the structure introduces additional functionality, enhancing the compound's versatility. This group can participate in various chemical reactions, including nucleophilic substitutions and condensations, making it a valuable building block in organic synthesis. Researchers have explored the use of such groups in constructing bioactive molecules, particularly those with potential pharmacological applications.

The butanoic acid moiety at the core of the molecule contributes to its solubility properties and reactivity. This functional group is commonly used in the synthesis of esters, amides, and other derivatives, which are essential components in pharmaceuticals, agrochemicals, and specialty chemicals. Recent advancements in green chemistry have emphasized the importance of using such versatile platforms to minimize waste and improve process efficiency.

From a structural perspective, the compound's tertiary amine center adds steric hindrance, which can influence its reactivity and selectivity in various reactions. This feature is particularly advantageous in asymmetric synthesis, where precise control over molecular geometry is crucial for obtaining enantiomerically pure products. Emerging techniques in catalysis have leveraged such structural attributes to develop more efficient synthetic pathways for complex molecules.

In terms of applications, this compound holds promise in several areas. Its role as an intermediate in peptide synthesis positions it as a key player in the development of novel therapeutic agents. Additionally, its functional groups make it suitable for use in polymer chemistry, where it can serve as a monomer or cross-linking agent to create advanced materials with tailored properties.

Recent research has also explored the use of similar compounds in bioconjugation chemistry, where they can act as linkers to connect biomolecules with synthetic polymers or nanoparticles. Such applications are pivotal in developing targeted drug delivery systems and diagnostic agents, highlighting the broader impact of this compound beyond traditional chemical synthesis.

In conclusion, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylphenylformamido}-2-methylbutanoic acid is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and industrial applications. As scientific advancements continue to unfold, this compound will likely find new uses that further underscore its importance in the chemical sciences.